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Executive Summary & Chemical Identity

10-Methyltridecanoic Acid (10-MTA) is a mid-chain branched fatty acid (MCBFA) that serves
as a specialized modulator of membrane biophysics in bacteria.[1] Unlike canonical iso-
(terminal branching) or anteiso- (penultimate branching) fatty acids, 10-MTA possesses a
methyl group positioned deeper within the acyl chain (C-10 relative to the carboxyl group).[1]

This structural anomaly creates a significant "kink™ in the lipid bilayer, disrupting Van der Waals
packing more effectively than terminal branching.[1] Consequently, 10-MTA acts as a potent
cryoprotectant and fluidity enhancer, allowing microorganisms to survive thermal downshifts
and metabolic stress.[1]

Chemical Profile[1][2][3][4][5][6][7][8][9]
e |[UPAC Name: 10-Methyltridecanoic acid[1][2][3][4]
e Formula: C

H

O
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 Classification: Mid-chain Branched Fatty Acid (MCBFA)

e Primary Biological Context: Stress-induced membrane remodeling (e.g., in Listeria
monocytogenes under cold stress) and constitutive membrane components in select
Actinomycetales.[1]

Physiological Role: The Mechanics of
Homeoviscous Adaptation

The primary biological mandate of 10-MTA is the preservation of the liquid-crystalline phase of
the bacterial membrane.

Cryotolerance and Membrane Fluidity

In low-temperature environments (e.g., 4°C - 10°C), bacterial membranes undergo a phase
transition from a fluid state to a rigid "gel" state, halting transport proteins and enzymatic
activity.[1]

e Mechanism: The methyl branch at position 10 introduces steric hindrance that prevents the
acyl chains of phospholipids from packing tightly.[1]

o Efficacy: Research demonstrates that Listeria monocytogenes incorporates 10-MTA (up to
14.4% of total lipids) when specific precursors are available, effectively substituting for native
anteiso-C15:0 to maintain fluidity at 10°C.[1]

o Causality: The presence of 10-MTA directly lowers the phase transition temperature (

) of the membrane, preserving the proton motive force (PMF) and ATPase function under
cold stress.

Precursor-Directed Plasticity

10-MTA is not always a constitutive lipid; it represents metabolic plasticity.[1] Its synthesis is
often triggered by the bioavailability of non-native substrates (e.g., 2-methylpentanoic acid)
which the bacterium scavenges and incorporates via the promiscuity of the FabH enzyme (see
Section 3). This suggests 10-MTA is a "survival lipid" utilized when canonical precursors
(isoleucine/leucine) are limited or when environmental carboxylic acids are abundant.[1]
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Biosynthetic Pathway: The FabH Gatekeeper
Mechanism

The synthesis of 10-MTA relies on the Type |l Fatty Acid Synthesis (FAS Il) system, specifically
the substrate specificity of the initiation condensing enzyme, FabH (3-ketoacyl-ACP synthase

).

Mechanism of Synthesis[9][11]

e Primer Activation: The bacterium uptakes or generates 2-methylpentanoic acid (a C6
precursor).[1] This is converted to 2-methylpentanoyl-CoA.[1]

« Initiation (FabH): FabH catalyzes the condensation of 2-methylpentanoyl-CoA with Malonyl-
ACP.[1] This is the rate-limiting step that defines the branching pattern.[1]

o Note: Standard BCFAs use Isovaleryl-CoA or 2-methylbutyryl-CoA.[1] The acceptance of
the C6 primer yields the unique "10-methyl" position after elongation.[1]

» Elongation (FAS Il Cycle): The chain is elongated by the sequential addition of 2-carbon units
(via Malonyl-ACP) by FabB/FabF.[1]

o Calculation: C6 primer + (4
C2 elongation steps) = C14 total chain length (Tridecanoic backbone + Methyl).[1]

o Termination: The acyl chain is transferred to glycerol-3-phosphate to form phospholipids
(e.g., Phosphatidylglycerol).[1]

Pathway Visualization

The following diagram illustrates the precursor-directed synthesis of 10-MTA and its integration

into the membrane.
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Caption: Figure 1: Precursor-directed biosynthesis of 10-Methyltridecanoic Acid via the
promiscuous FabH initiation pathway in Listeria monocytogenes.[1]
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Experimental Protocols: Induction &
Characterization

To study 10-MTA, researchers must induce its production via precursor feeding, as it may not
be present in high titers under standard laboratory conditions (BHI/LB media at 37°C).[1]

Protocol A: Induction of 10-MTA in Listeria
monocytogenes

Obijective: Force the incorporation of 10-MTA to study membrane phase transition.[1]
» Strain Selection: Use L. monocytogenes strain 10403S or a BCFA-deficient mutant (e.g.,

) to reduce background noise from native iso/anteiso lipids.[1]

e Media Preparation: Prepare Defined Medium (DM) supplemented with 1 mM 2-
methylpentanoic acid (Sigma-Aldrich).

o Control: DM with standard amino acids (lle, Leu, Val) only.[1]

o Culturing: Inoculate strains and incubate at 10°C (cold stress) and 37°C (control) until mid-
log phase (OD

~0.5).

o Rationale: Cold stress upregulates enzymes required for fluid lipid incorporation; the
precursor directs the specificity.[1]

o Harvest: Centrifuge at 5,000 x g for 10 min at 4°C. Wash pellets twice with PBS.

Protocol B: Lipid Extraction and GC-MS Analysis

Objective: Validate the presence and quantify the abundance of 10-MTA.
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Step

Procedure

Critical Parameter

1. Saponification

Resuspend pelletin 1 mL
Reagent 1 (NaOH in
Methanol/Water).[1] Vortex
10s. Heat at 100°C for 30 min.

Cleaves fatty acids from

glycerol backbone.[1]

2. Methylation

Add 2 mL Reagent 2 (HCl in
Methanol).[1] Heat at 80°C for

10 min.

Converts free fatty acids to
FAMEs (Fatty Acid Methyl
Esters) for volatility.[1]

3. Extraction

Add 1.25 mL Hexane/MTBE
(1:1). Rotate end-over-end for
10 min. Discard lower aqueous

phase.[1]

FAMESs partition into the

organic phase.[1]

4. Wash

Add 3 mL dilute NaOH (0.3 M).
[1] Rotate 5 min. Remove

organic phase for analysis.[1]

Removes acid residue to
protect GC column.[1]

5. GC-MS Setup

Column: HP-5ms or DB-
Fatwax Ul (30m x 0.25mm).[1]
Carrier: Helium @ 1 mL/min.[1]

Splitless injection.[1]

6. ldentification

Monitor for M+ ion at m/z 242
(C15H3002 methyl ester).[1]
Look for characteristic
fragmentation: m/z 74
(McLafferty) and specific mid-

chain cleavage patterns.[1]

Compare Retention Time (RT)
against anteiso-C15:0
standard (10-MTA typically
elutes slightly earlier or later

depending on polarity).

Pharmacological & Industrial Relevance[9]
Antimicrobial Resistance (AMR)

The presence of 10-MTA alters the membrane's permeability barrier.[1]

» Cationic Peptides: The altered packing density may reduce the susceptibility to cationic

antimicrobial peptides (CAMPs) like nisin or defensins by preventing the formation of stable

pores.
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Drug Uptake: Increased fluidity at lower temperatures can inadvertently increase the passive
diffusion of hydrophobic antibiotics, making the induction of 10-MTA a potential strategy to
sensitize bacteria to specific drugs in cold-chain storage environments.[1]

Liposomal Drug Delivery

Synthetic analogs of 10-MTA are valuable in liposome engineering.[1]

Thermosensitivity: Liposomes incorporating 10-MTA analogs can be engineered to release
their payload at specific transition temperatures (

)[1]

Stability: The mid-chain branch provides "steric shielding,” potentially increasing liposome
resistance to serum lipases compared to straight-chain lipids.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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